Cas no 2377033-60-6 (Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1))

• Product Name: Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1)
• CAS No: 2377033-60-6
• MF: C₈H₉ClINO₂
• MW: 313.520033597946
• CID: 5457837
• PubChem ID: 145909100
• Update Time: 2025-06-10

Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2377033-60-6
• Z3999812758
• Methyl 2-amino-6-iodobenzoate;hydrochloride
• methyl 2-amino-6-iodobenzoate hydrochloride
• EN300-7460143
• Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C8H8INO2.ClH/c1-12-8(11)7-5(9)3-2-4-6(7)10;/h2-4H,10H2,1H3;1H
• InChI Key： JOELHIGZBPEBFU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(I)C=CC=C1N.[H]Cl

Computed Properties

• Exact Mass: 312.93665g/mol
• Monoisotopic Mass: 312.93665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1)

Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1): A Comprehensive Overview

Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2377033-60-6, represents a fascinating derivative of benzoic acid, incorporating both amino and iodo substituents, which endow it with distinct reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1) consists of a benzoic acid core substituted with an amino group at the 2-position and an iodine atom at the 6-position. The presence of these functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules. The methyl ester group enhances the lipophilicity of the molecule, while the hydrochloride salt form improves its solubility in aqueous solutions, making it more suitable for various biochemical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both amino and halogenated aromatic rings. The combination of these substituents often leads to enhanced binding affinity to biological targets, making such compounds attractive candidates for drug discovery. Specifically, the iodine atom can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in the synthesis of biaryl compounds. These biaryl structures are prevalent in many therapeutic agents, including anticancer and anti-inflammatory drugs.

One of the most compelling aspects of Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1) is its potential role as a building block in the synthesis of novel heterocyclic compounds. Heterocycles are essential components of numerous pharmacologically active molecules due to their ability to mimic natural product scaffolds and interact with biological macromolecules in specific ways. The incorporation of nitrogen into the benzoic acid framework can lead to the formation of pyridine or pyrimidine derivatives, which are known for their diverse biological activities.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The iodine atom in Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1) not only facilitates further chemical modifications but also influences the electronic properties of the molecule. This can be exploited to fine-tune the interactions between the compound and biological targets. For instance, electron-withdrawing groups like the amino and iodo substituents can enhance binding affinity by modulating the electron density on critical binding sites.

The hydrochloride salt form of this compound improves its stability and handling characteristics compared to its free base form. This is particularly important in pharmaceutical applications where stability under various storage conditions is crucial. Additionally, the enhanced solubility in water makes it more amenable for use in solution-based assays and formulations.

In drug discovery pipelines, intermediates like Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1) are often employed to generate libraries of compounds for high-throughput screening. The structural diversity introduced by different substituents on the benzoic acid core allows for rapid exploration of chemical space. Such libraries are instrumental in identifying lead compounds that can be further optimized to meet stringent pharmacological requirements.

The synthesis of Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1) involves a multi-step process that typically begins with the functionalization of benzoic acid derivatives. Key steps include selective iodination followed by amino group introduction and subsequent esterification. The final step involves conversion to the hydrochloride salt to enhance solubility and stability. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, play a crucial role in achieving high yields and purity levels required for pharmaceutical applications.

The growing interest in personalized medicine has also driven research into developing novel molecular probes that can be used for diagnostic purposes. Compounds like Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1), with their well-defined structures and functionalities, can serve as probes for studying enzyme mechanisms or identifying new drug targets. Their ability to interact with specific biomolecules makes them valuable tools in biochemical research.

In conclusion, Benzoic acid, 2-amino-6-iodo-, methyl ester, hydrochloride (1:1), with its CAS number 2377033-60-6, represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a versatile intermediate in organic synthesis and its potential as a building block for novel therapeutic agents underscore its significance in ongoing research efforts. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this are likely to play an increasingly important role in drug discovery and development.